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Compound of Interest

Compound Name: H-Gly-pro-gly-OH

Cat. No.: B3254773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the tripeptide H-Gly-Pro-
Gly-OH, its commercial sourcing for research purposes, and its applications, with a focus on

polypeptide synthesis. This document includes key technical data, experimental protocols, and

visual workflows to support your research endeavors.

Introduction to H-Gly-Pro-Gly-OH
H-Gly-Pro-Gly-OH is a tripeptide composed of the amino acids glycine, proline, and another

glycine residue. Its structure plays a role in the formation of specific secondary structures in

proteins and synthetic polypeptides. In research, it is primarily utilized as a monomeric unit for

the synthesis of repeating polypeptide sequences, such as (Pro-Gly-Gly)n. These polymers

have applications in biomaterials and protein structure studies.

Commercial Suppliers and Technical Data
For research purposes, H-Gly-Pro-Gly-OH is available from various commercial suppliers.

MedchemExpress is one such supplier of this tripeptide.

Table 1: Technical Data for H-Gly-Pro-Gly-OH
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Parameter Value Reference

CAS Number 2441-63-6 [1]

Molecular Formula C9H15N3O4 [1]

Molecular Weight 229.23 g/mol [1]

Appearance Solid MedchemExpress

Storage Conditions

Powder: -80°C (2 years),

-20°C (1 year). Sealed

storage, away from moisture.

MedchemExpress

Note: Specific purity and solubility data should be confirmed with the supplier's certificate of

analysis for the specific lot purchased.

Experimental Protocols
The primary research application of H-Gly-Pro-Gly-OH is as a building block in the synthesis of

longer polypeptide chains, particularly those with repeating Gly-Pro-Gly sequences. Solid-

Phase Peptide Synthesis (SPPS) is a common methodology for such syntheses.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS) of (Gly-Pro-Gly)n
This protocol outlines the general steps for the manual solid-phase synthesis of a polypeptide

with a repeating Gly-Pro-Gly sequence using an Fmoc/tBu strategy.

Materials and Reagents:

Fmoc-Gly-Pro-Gly-OH

Appropriate resin (e.g., Wang resin, Rink Amide resin)

N,N-Dimethylformamide (DMF)

Piperidine solution in DMF (e.g., 20%)
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Coupling reagents (e.g., HBTU, HOBt)

Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Methanol

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%

Water)

Cold diethyl ether

Procedure:

Resin Swelling: Swell the resin in DMF in a reaction vessel for 1-2 hours.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc

protecting group from the resin's linker or the previously coupled amino acid. Wash the resin

thoroughly with DMF.

Amino Acid Coupling:

Dissolve Fmoc-Gly-Pro-Gly-OH, coupling reagents (e.g., HBTU, HOBt), and DIPEA in

DMF.

Add the activated amino acid solution to the resin and agitate for 1-2 hours.

Wash the resin with DMF and DCM.

Confirm complete coupling using a qualitative test (e.g., Kaiser test).

Repeat Synthesis Cycle: Repeat steps 2 and 3 for each subsequent Gly-Pro-Gly unit to

elongate the peptide chain to the desired length (n).

Final Fmoc Deprotection: After the final coupling cycle, perform a final Fmoc deprotection.
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Resin Washing and Drying: Wash the peptide-resin with DMF, DCM, and Methanol, and then

dry it under vacuum.

Cleavage and Deprotection: Treat the dried peptide-resin with the cleavage cocktail for 2-3

hours to cleave the peptide from the resin and remove side-chain protecting groups.

Peptide Precipitation and Washing: Precipitate the peptide by adding the cleavage solution

to cold diethyl ether. Centrifuge to pellet the peptide and wash the pellet with cold diethyl

ether.

Drying: Dry the crude peptide pellet under vacuum.

Purification: Purify the crude peptide by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Visualizations
Structure of H-Gly-Pro-Gly-OH
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Caption: Chemical structure of H-Gly-Pro-Gly-OH.

Experimental Workflow for Solid-Phase Peptide
Synthesis (SPPS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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